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Executive Summary
2-Acetyl-6-methylaniline (CAS: 53657-94-6), also known as 1-(2-amino-3-
methylphenyl)ethanone, represents a specialized class of ortho-aminoaryl ketones.[1][2]

Unlike simple anilines, this compound possesses a bifunctional scaffold—a nucleophilic amino

group adjacent to an electrophilic acetyl moiety—making it a "privileged structure" in

heterocyclic chemistry.

For drug development professionals, this molecule is not merely a building block but a strategic

precursor for the Friedländer annulation, enabling the rapid assembly of polysubstituted

quinolines and related pharmacophores found in antimalarial, anti-inflammatory, and kinase-

inhibitor therapeutics. This guide dissects its physicochemical behavior, validated synthesis

protocols, and application logic.
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The steric environment of 2-acetyl-6-methylaniline is defined by the ortho,ortho-disubstitution

pattern. The 6-methyl group introduces torsional strain that forces the amino group out of

planarity, potentially enhancing the reactivity of the acetyl group by disrupting conjugation,

while also influencing the regioselectivity of subsequent cyclizations.

Attribute Detail

IUPAC Name 1-(2-amino-3-methylphenyl)ethanone

Common Synonyms
2'-Amino-3'-methylacetophenone; 6-Methyl-2-

acetylaniline

CAS Registry Number 53657-94-6

Molecular Formula C₉H₁₁NO

SMILES CC1=C(C(=CC=C1)C(=O)C)N

InChI Key SIAKXVRAWQIXRD-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the core connectivity and the proximity of the reactive centers

(Amino N and Carbonyl C).[3]

Figure 1: Connectivity of 2-acetyl-6-methylaniline showing reactive ortho-centers.
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Physicochemical Profile
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The physical constants below are critical for process design. The melting point range indicates

a solid that can be handled easily at room temperature but requires careful temperature control

during reaction initiation to ensure homogeneity.

Property Value Context/Notes

Molecular Weight 149.19 g/mol

Physical State Solid (Crystalline plates) Typically pale amber or tan.

Melting Point 55–56 °C
Sharp transition indicates high

crystallinity potential [1].

Boiling Point ~280–290 °C (est.)

Decomposes at high T;

vacuum distillation

recommended.

LogP (Predicted) 1.8
Moderately lipophilic; soluble

in DCM, EtOAc, Toluene.

pKa (Conjugate Acid) ~2.5–3.0 (est.)

Lower than aniline (4.6) due to

electron-withdrawing acetyl

group.

Solubility Low in water
High in organic solvents

(Ethanol, Chloroform).

Synthetic Protocols
For research applications, commercial availability can be sporadic. The Sugasawa Reaction is

the most robust method for synthesizing this compound de novo from o-toluidine, offering

exclusive ortho-acylation selectivity via a boron-nitrogen complex.

Protocol A: Boron-Mediated Ortho-Acylation (Sugasawa
Method)
Rationale: Standard Friedel-Crafts acylation of anilines fails due to complexation of the Lewis

acid with the nitrogen lone pair. The Sugasawa modification uses

to form a template that directs the nitrile attack specifically to the ortho position.
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Reagents:

o-Toluidine (1.0 eq)

Acetonitrile (1.1 eq)

Boron Trichloride (

, 1.0 M in xylene or toluene)

Aluminum Chloride (

, 1.0 eq)

Workflow:

Complexation: In a dry flask under

, dissolve o-toluidine in dry toluene. Cool to 0°C.[4]

Addition: Add

solution dropwise. A white precipitate (amine-borane complex) will form.

Nitrile Addition: Add acetonitrile, followed by solid

.

Reflux: Heat the mixture to reflux (approx. 110°C) for 6–12 hours. The Lewis acid activates

the nitrile for nucleophilic attack by the ortho-carbon.

Hydrolysis: Cool to RT. Carefully quench with 2M HCl (exothermic!). Heat at 80°C for 30

mins to hydrolyze the intermediate ketimine to the ketone.

Isolation: Basify with NaOH to pH >10. Extract with DCM (

). Dry over

and concentrate.
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Purification: Recrystallize from ligroin or purify via flash chromatography (Hexane/EtOAc) to

yield pale amber plates [2].

Reactivity & Applications: The Friedländer
Annulation[6]
The primary utility of 2-acetyl-6-methylaniline is in the Friedländer Synthesis. The presence of

the 6-methyl group (adjacent to the amino group) provides a steric handle that can induce

atropisomerism in the resulting quinolines or simply block metabolic hotspots in drug

candidates.

Reaction Mechanism
The condensation involves two steps:[3][5]

Aldol Condensation: Base-catalyzed attack of the ketone enolate (from the partner) onto the

acetyl carbonyl of the aniline.

Imine Formation: Intramolecular dehydration between the amino group and the remaining

carbonyl, closing the quinoline ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.masterorganicchemistry.com/reaction-guide/addition-of-organolithiums-to-carboxylic-acids/
https://www.organicreactions.org/pubchapter/the-friedlander-synthesis-of-quinolines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Friedländer Annulation Pathway for Quinoline Synthesis
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Protocol B: Catalyst-Free "On-Water" Synthesis
Recent green chemistry advances suggest this reaction can proceed in water without strong

base, driven by hydrophobic effects [3].

Mix: Combine 2-acetyl-6-methylaniline (1 mmol) and cyclohexanone (1.2 mmol) in water (3

mL).
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Heat: Stir at 70–80°C for 3–6 hours. The organic components form a suspension.

Monitor: TLC will show the disappearance of the aniline spot.

Workup: Cool to RT. The product often precipitates.[6] Filter and wash with water/ethanol.

Spectroscopic Characterization
To validate the identity of 2-acetyl-6-methylaniline, look for these diagnostic signals.

Technique Diagnostic Signal Assignment

¹H NMR (CDCl₃) 2.1–2.2 ppm (s, 3H) Ar-CH₃ (6-methyl)

2.5–2.6 ppm (s, 3H) C(=O)CH₃ (Acetyl methyl)

6.0–6.5 ppm (br s, 2H)
NH₂ (Amino protons,

exchangeable)

6.6–7.5 ppm (m, 3H) Ar-H (Aromatic protons)

IR (KBr) 3300–3400 cm⁻¹
N-H stretch (Primary amine

doublet)

1640–1660 cm⁻¹
C=O stretch (Conjugated

ketone, H-bonded)

Note: The carbonyl stretching frequency is often lower than typical acetophenones (usually

~1680 cm⁻¹) due to the intramolecular Hydrogen Bond between the NH₂ and the C=O oxygen.

Safety & Handling (SDS Summary)
While specific comprehensive tox data for this derivative is limited, it should be handled with

the rigor applied to all functionalized anilines.

Hazards: GHS Warning. Harmful if swallowed (Acute Tox. 4). Causes serious eye irritation

(Eye Irrit. 2A). Potential skin sensitizer.[7]
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Storage: Store under inert atmosphere (Nitrogen/Argon). The amino group is susceptible to

oxidation (browning) upon prolonged exposure to air and light.

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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